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Compound of Interest

Compound Name: Anticancer agent 255

Cat. No.: B15292781

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive, step-by-step guide for the preparation and

administration of NKTR-255 in preclinical animal studies, primarily focusing on murine models.

The protocols are compiled from publicly available research and general best practices for

animal experimentation.

Introduction to NKTR-255
NKTR-255 is a novel investigational immunotherapy that functions as a polymer-conjugated

recombinant human interleukin-15 (rhIL-15) receptor agonist.[1][2] It is designed to stimulate

the IL-15 pathway, which plays a crucial role in the proliferation, activation, and survival of

natural killer (NK) cells and memory CD8+ T cells.[1][3] The polyethylene glycol (PEG)

conjugation of NKTR-255 extends its half-life and improves its pharmacokinetic profile

compared to unmodified rhIL-15.[1][4][5] Preclinical studies have demonstrated its potential in

enhancing anti-tumor immunity, both as a monotherapy and in combination with other cancer

treatments like monoclonal antibodies and CAR T-cell therapy.[2][3][6]
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NKTR-255 is engineered to optimally engage the full IL-15 receptor complex (IL-15Rα and the

shared IL-2/IL-15Rβγc).[1][3] This interaction triggers downstream signaling cascades, primarily

the JAK/STAT pathway, leading to the activation of STAT5.[4] Activated STAT5 translocates to

the nucleus and induces the transcription of genes involved in cell proliferation (e.g., Ki67),

survival, and cytotoxic function (e.g., granzyme B).[4] This results in the expansion and

enhanced effector function of NK cells and CD8+ T cells, which are critical components of the

anti-tumor immune response.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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